Cas no 73282-81-2 (1-Pyrenecarboxylic acid, 2-(dimethylamino)ethyl ester)

• Product name: 1-Pyrenecarboxylic acid, 2-(dimethylamino)ethyl ester
• CAS No: 73282-81-2
• MF: C₂₁H₁₉NO₂
• MW: 317.38106
• CID: 542730
• PubChem ID: 71404239

1-Pyrenecarboxylic acid, 2-(dimethylamino)ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenecarboxylic acid, 2-(dimethylamino)ethyl ester
• 2-(dimethylamino)ethyl pyrene-1-carboxylate
• DTXSID60825094
• 73282-81-2

• Inchi： InChI=1S/C21H19NO2/c1-22(2)12-13-24-21(23)18-11-9-16-7-6-14-4-3-5-15-8-10-17(18)20(16)19(14)15/h3-11H,12-13H2,1-2H3
• InChI Key： GGKHXFVCCDAPBO-UHFFFAOYSA-N
• SMILES： CN(C)CCOC(=O)C1=C2C=CC3=CC=CC4=C3C2=C(C=C4)C=C1

Computed Properties

• Exact Mass: 317.141578849g/mol
• Monoisotopic Mass: 317.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• XLogP3: 4.9